Cas no 1795791-40-0 ((2S,2’R,cis)-7-Hydroxy-saxagliptin)

(2S,2’R,cis)-7-Hydroxy-saxagliptin is a key intermediate in the synthesis of saxagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used in the treatment of type 2 diabetes. This stereochemically defined compound exhibits high purity and structural specificity, ensuring precise pharmacological activity. Its hydroxylated structure contributes to enhanced metabolic stability and improved pharmacokinetic properties. The cis-configuration and defined stereocenters are critical for maintaining the desired inhibitory potency against DPP-4. As a synthetic intermediate, it enables efficient large-scale production of saxagliptin with consistent quality. Its well-characterized physicochemical properties facilitate downstream processing and formulation development. The compound is typically handled under controlled conditions to preserve its stability and reactivity.

(2S,2’R,cis)-7-Hydroxy-saxagliptin structure

1795791-40-0 structure

Product Name:(2S,2’R,cis)-7-Hydroxy-saxagliptin

CAS No:1795791-40-0

MF:C₁₈H₂₅N₃O₃

MW:331.40940451622

CID:5718963

Update Time:2025-10-30

(2S,2’R,cis)-7-Hydroxy-saxagliptin Chemical and Physical Properties

Names and Identifiers

- (2S,2’R,cis)-7-Hydroxy-saxagliptin
- Inchi： 1S/C18H25N3O3/c19-6-12-1-11-2-13(11)21(12)15(22)14(20)16-3-10-4-17(23,7-16)9-18(24,5-10)8-16/h10-14,23-24H,1-5,7-9,20H2/t10?,11-,12+,13+,14+,16?,17?,18?/m1/s1
- InChI Key： GAWUJFVQGSLSSZ-WVNTZGSQSA-N
- SMILES： [C@@]12([H])[C@@]([H])(C1)C[C@@H](C#N)N2C([C@H](N)C12CC3(O)CC(CC(O)(C3)C1)C2)=O

(2S,2’R,cis)-7-Hydroxy-saxagliptin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H953100-0.5mg	(2S,2’R,cis)-7-Hydroxy-saxagliptin	1795791-40-0	0.5mg	$ 170.00	2022-06-04
TRC	H953100-2.5mg	(2S,2’R,cis)-7-Hydroxy-saxagliptin	1795791-40-0	2.5mg	$896.00	2023-05-18
TRC	H953100-5mg	(2S,2’R,cis)-7-Hydroxy-saxagliptin	1795791-40-0	5mg	$1642.00	2023-05-18
TRC	H953100-.5mg	(2S,2’R,cis)-7-Hydroxy-saxagliptin	1795791-40-0	5mg	$207.00	2023-05-18
TRC	H953100-25mg	(2S,2’R,cis)-7-Hydroxy-saxagliptin	1795791-40-0	25mg	$ 7600.00	2023-09-07

(2S,2’R,cis)-7-Hydroxy-saxagliptin Related Literature

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Additional information on (2S,2’R,cis)-7-Hydroxy-saxagliptin

Comprehensive Overview of (2S,2’R,cis)-7-Hydroxy-saxagliptin (CAS No. 1795791-40-0): Properties, Applications, and Research Insights

In the realm of pharmaceutical chemistry, (2S,2’R,cis)-7-Hydroxy-saxagliptin (CAS No. 1795791-40-0) has emerged as a compound of significant interest due to its structural relationship with saxagliptin, a well-known dipeptidyl peptidase-4 (DPP-4) inhibitor. This metabolite, characterized by its hydroxylated configuration, plays a pivotal role in drug metabolism studies and the development of type 2 diabetes therapeutics. Researchers and pharmaceutical professionals are increasingly focusing on this compound to explore its pharmacokinetic properties, bioactivity, and potential applications in precision medicine.

The structural uniqueness of (2S,2’R,cis)-7-Hydroxy-saxagliptin lies in its stereochemistry, which influences its binding affinity to the DPP-4 enzyme. Unlike its parent compound, the introduction of a hydroxy group at the 7-position enhances its water solubility, a critical factor for drug formulation and oral bioavailability. Recent studies highlight its role as a major metabolite in human plasma, making it a key subject in drug-drug interaction assessments and personalized treatment strategies for diabetes.

From a synthetic perspective, the production of (2S,2’R,cis)-7-Hydroxy-saxagliptin involves advanced chiral synthesis techniques, including asymmetric catalysis and enzymatic resolution. These methods ensure high enantiomeric purity, which is essential for maintaining the compound’s therapeutic efficacy. The demand for high-purity reference standards of this metabolite has grown significantly, driven by the need for accurate bioanalytical validation in clinical trials.

In the context of drug discovery, (2S,2’R,cis)-7-Hydroxy-saxagliptin is often discussed alongside emerging trends such as AI-driven molecular design and green chemistry. Its synthesis aligns with the pharmaceutical industry’s shift toward sustainable practices, reducing waste and optimizing catalytic efficiency. Additionally, its relevance to metabolomics and pharmacogenomics underscores its importance in the era of data-driven medicine.

For researchers investigating saxagliptin analogs, this compound serves as a valuable tool to study structure-activity relationships (SAR). Its hydroxyl moiety offers insights into how minor structural modifications can impact enzyme inhibition and drug half-life. Furthermore, its potential role in combination therapies for diabetes management is a hot topic in medical conferences and peer-reviewed journals.

As regulatory agencies emphasize metabolite safety in drug approvals, (2S,2’R,cis)-7-Hydroxy-saxagliptin has gained attention in ICH guidelines compliance. Its characterization is crucial for impurity profiling and quality control in generic drug development. The compound’s patent landscape also reflects its commercial significance, with several filings related to its synthesis and applications.

In summary, (2S,2’R,cis)-7-Hydroxy-saxagliptin (CAS No. 1795791-40-0) represents a nexus of pharmaceutical innovation, metabolic research, and therapeutic advancement. Its study not only deepens our understanding of DPP-4 inhibitors but also bridges gaps between basic science and clinical applications. With ongoing research into its mechanistic pathways and formulation potential, this compound continues to inspire breakthroughs in diabetes care and beyond.